Cas no 102489-80-5 (Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-)
102489-80-5 structure
Product Name:Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
CAS No:102489-80-5
MF:C9H11N3S2
MW:225.333738565445
CID:206143
Update Time:2024-01-26
Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
- 2,1,3-Benzothiadiazole,ethanethiol deriv.
- Ethanethiol, 2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
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- Inchi: 1S/C9H11N3S2/c13-5-4-10-6-7-2-1-3-8-9(7)12-14-11-8/h1-3,10,13H,4-6H2
- InChI Key: WAAKYAKFNWTZAZ-UHFFFAOYSA-N
- SMILES: C(S)CNCC1C2C(C=CC=1)=NSN=2
Computed Properties
- Exact Mass: 305.00596
Experimental Properties
- Density: 1.312±0.06 g/cm3(Predicted)
- Boiling Point: 346.4±22.0 °C(Predicted)
- PSA: 37.81
- pka: 9.97±0.10(Predicted)
Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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